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Compound of Interest

Compound Name: 2,4,6-Trinitroaniline

Cat. No.: B3268610

WARNING: For Research and Development Use
Only

This document provides generalized guidelines for the handling of picramide (2-amino-4,6-
dinitrophenol). Picramide is a dangerously explosive and toxic substance. These protocols are
intended for trained researchers and professionals in a controlled laboratory setting. Users
must consult the official Safety Data Sheet (SDS) from their supplier and adhere to all
institutional and national safety regulations before handling this material. Failure to follow
proper safety protocols can result in severe injury or death.

Application Notes and Protocols for Picramide

Audience: Researchers, scientists, and drug development professionals.

Hazard Identification and Data Summary

Picramide is a nitrated aromatic compound classified as a desensitized explosive. It is highly
sensitive to heat, shock, and friction, especially when dry.[1][2] Wetting the compound
significantly reduces its explosive tendencies.[1][2] It is also classified as harmful if swallowed,
inhaled, or in contact with skin.[3][4][5]

Table 1: Quantitative Hazard and Physicochemical Data for Picramide
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Property Value Source | Notes
s 2-Amino-4,6-dinitrophenol, 61171
nonyms
ynony TNA
Molecular Formula CeHsN30s [8]
Molecular Weight 199.12 g/mol -
Dark red to orange crystalline
Appearance _ [1]
solid
Melting Point 169-171 °C (Decomposes) [3]

Severe risk of explosion when
) dry; sensitive to shock, friction,  Shipped wetted with at least
Explosive Hazard ) "
and heat.[1][2] Explodes if 20% water to desensitize.[2]

heated to 300°C.[9]

Harmful by inhalation, in Symptoms include dizziness,
Acute Toxicity contact with skin, and if weakness, convulsions, and
swallowed.[4][5] collapse.[1]

Strong oxidizing agents,
reducing agents, bases (e.g.,
o sodium hydroxide), heat, and
Incompatibilities o
sources of ignition.[1][2][3]
May form more sensitive salts

with metals.[10]

Experimental Protocols: Safe Handling and Preparation
of Stock Solutions

The following protocols outline the minimum safety requirements for handling picramide. A lab-
specific Standard Operating Procedure (SOP) and Hazard Control Plan must be developed
and approved by the institution's safety office before work begins.[11][12]

2.1. Pre-Handling Safety Protocol
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» Authorization: Obtain prior approval from the Principal Investigator (PI) or Laboratory
Supervisor.[11]

e Documentation Review: Thoroughly read and understand the manufacturer-specific Safety
Data Sheet (SDS).[13]

» Designated Area: Designate a specific work area, such as a chemical fume hood with a blast
shield, for all picramide manipulations.[14] Post warning signs indicating the use of an
explosive compound.[12][13]

o Buddy System: Never work alone when handling picramide.[11][13] Ensure a second person
is aware of the procedure and potential hazards.

e Engineering Controls: Ensure an ANSI-approved safety shower and eyewash station are
immediately accessible (within 10 seconds travel time).[15] All equipment must be properly
grounded to prevent static discharge.[2]

o Personal Protective Equipment (PPE):
o Body: Flame-resistant lab coat, long pants, and closed-toe shoes.[15]
o Eyes: Chemical splash goggles and a full-face shield must be worn.[15]

o Hands: Wear appropriate chemical-resistant gloves (e.g., nitrile, minimum 4mil thickness).
[15] If significant contact is likely, wear a heavier utility-grade glove over the primary
gloves.[15]

2.2. Protocol for Preparing a Picramide Stock Solution

This protocol describes the preparation of a picramide solution. The smallest possible quantity
should be used at all times.[13][14]

Materials:
e Picramide (wetted solid)

o Appropriate solvent (as per experimental design)
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Non-sparking spatula (e.g., plastic, ceramic)[13][14]

Weighing paper or boat

Analytical balance inside a chemical fume hood

Volumetric flasks and pipettes

Blast shield
Procedure:

o Area Preparation: Clear the designated fume hood of all unnecessary chemicals, equipment,
and ignition sources.[12][13] Place a blast shield between the user and the operation.[14]

e Weighing:

o Using a non-sparking spatula, carefully transfer a small amount of the wetted picramide
from its storage container to a tared weighing boat.[13]

o CRITICAL: Avoid scraping, grinding, or applying any friction to the compound.[13] Do not
scrape residues from surfaces.[13]

o Immediately and securely close the primary container and return it to its designated
storage location.[13]

¢ Dissolution:

[e]

Carefully transfer the weighed picramide into the appropriate volumetric flask.

o

Add a portion of the desired solvent to the flask.

[¢]

Gently swirl the flask to dissolve the solid. Do not use sonication or vigorous shaking.

Once dissolved, dilute to the final volume with the solvent.

[¢]

» Labeling and Storage:
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o Clearly label the solution with the chemical name, concentration, solvent, preparation date,
and all appropriate GHS hazard pictograms (Explosive, Toxic).

o Store in a tightly sealed container in a designated, secure, and cool location away from
incompatible materials.[8]

o Decontamination and Waste Disposal:

o All tools and surfaces must be decontaminated. Wipe surfaces with absorbent paper
dampened with acetone, followed by a soap and water wash.[1]

o Dispose of all contaminated materials (gloves, weighing paper, pipette tips) as hazardous
explosive waste according to institutional guidelines.[13] Do not allow waste to
accumulate.[13]

Mandatory Visualizations

Diagram 1: Safe Handling Workflow for Picramide
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v

Follow Emergency Protocols:
1. Evacuate & Alert
2. Use Safety Shower/Eyewash
3. Contact EHS

Decontaminate All Surfaces & Tools

Dispose of Waste as Explosive Hazard

'

Doff & Dispose of Contaminated PPE

;

Wash Hands Thoroughly
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Caption: A generalized workflow for the safe handling of picramide in a laboratory setting.
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Diagram 2: Hierarchy of Controls for Picramide Safety

Is a less hazardous
substitute available?
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Use pre-made solutions

Substitution instead of solid.
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Engineering Controls | Blast Shield

Grounded Equipment

Develop SOPs
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Buddy System
Designated Work Areas

Administrative Controls

Flame-Resistant Lab Coat
PPE (Least Effective) =~ Chemical Goggles & Face Shield
Chemical-Resistant Gloves

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing risks associated with picramide.

Emergency Procedures

In any emergency, the immediate priority is personnel safety.
e Spill:
o DO NOT attempt to clean up dry material.[10]

o Evacuate the area immediately and alert personnel.[3] Isolate the spill area for at least 100
meters (330 feet).[1]
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o Remove all sources of ignition.[1]

o If trained to do so, dampen the solid spill material with water or acetone from a safe
distance.[1][10] Use absorbent pads dampened with water to collect the material.[10]

o Contact your institution's Environmental Health & Safety (EHS) office immediately.

» Skin Contact:
o Immediately go to the nearest emergency shower.[15]

o Remove all contaminated clothing while flushing the affected area with copious amounts of
water for at least 15 minutes.[15]

o Seek immediate medical attention.[15]
e Eye Contact:

o Immediately flush eyes with water at an emergency eyewash station for at least 15
minutes, holding eyelids open.[10]

o Seek immediate medical attention.[10]

e Inhalation:
o Move the affected person to fresh air.[8][15]
o Seek immediate medical attention.[15]

o Fire:

o DO NOT fight a fire involving picramide if it has reached the cargo; the material may
explode.[2]

o Evacuate the area immediately and activate the fire alarm. Follow all institutional
emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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